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Compound of Interest

Compound Name: Allyloxytrimethylsilane

Cat. No.: B091556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectroscopic data for

allyloxytrimethylsilane, a versatile reagent in organic synthesis. The interpretation of its

Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C

NMR), and Infrared (IR) spectra is detailed below, offering valuable insights for its identification

and application in research and development.

Molecular Structure and Spectroscopic Correlation
Allyloxytrimethylsilane possesses a unique structure combining a trimethylsilyl ether with an

allyl group. This combination of functionalities gives rise to a distinct spectroscopic signature,

which is invaluable for its characterization.
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Allyloxytrimethylsilane Structure
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Allyloxytrimethylsilane Structure
Predicted ¹³C NMR Signals (ppm)
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NMR Spectroscopy IR Spectroscopy

Sample Preparation
(5-10 mg in 0.6 mL CDCl₃)

¹H NMR Acquisition
(400 MHz, 16 scans)

¹³C NMR Acquisition
(100 MHz, 1024 scans)

Data Processing
(FT, Phasing, Baseline Correction)

Interpreted NMR Spectra

Sample Preparation
(Neat liquid film on NaCl plates)

FTIR Acquisition
(4000-400 cm⁻¹, 32 scans)

Data Processing
(Background Subtraction)

Interpreted IR Spectrum

Allyloxytrimethylsilane Sample

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic
Interpretation of Allyloxytrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091556#spectroscopic-data-interpretation-for-
allyloxytrimethylsilane-1h-nmr-13c-nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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